Cas no 92838-21-6 (3,4-Dihydro-6,8-dihydroxy-3,4,5-trimethyl-1H-2-benzopyran-7-carboxylic acid)

• Product Name: 3,4-Dihydro-6,8-dihydroxy-3,4,5-trimethyl-1H-2-benzopyran-7-carboxylic acid
• CAS No: 92838-21-6
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 999001
• Update Time: 2024-03-01

3,4-Dihydro-6,8-dihydroxy-3,4,5-trimethyl-1H-2-benzopyran-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,8-dihydroxy-3,4,5-trimethyl-isochroman-7-carboxylic acid
• 6,8-dihydroxy-3,4,5-trimethyl-3,4-dihydro-1H-isochromene-7-carboxylic acid
• Dihydrocitrinin
• 3,4-Dihydro-6,8-dihydroxy-3,4,5-trimethyl-1H-2-benzopyran-7-carboxylic acid
• 6,8-DIHYDROXY-3,4,5-TRIMETHYL-3,4-DIHYDRO-1H-2-BENZOPYRAN-7-CARBOXYLIC ACID

• Inchi： 1S/C13H16O5/c1-5-7(3)18-4-8-9(5)6(2)11(14)10(12(8)15)13(16)17/h5,7,14-15H,4H2,1-3H3,(H,16,17)
• InChI Key： OHTHCLNOXXLROK-UHFFFAOYSA-N
• SMILES： O1CC2C(=C(C(=O)O)C(=C(C)C=2C(C)C1C)O)O

Computed Properties

• Exact Mass: 252.1
• Monoisotopic Mass: 252.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87
• XLogP3: 1.443

Experimental Properties

• Density: 1.307
• Boiling Point: 405.9°C at 760 mmHg
• Flash Point: 153.7°C
• Refractive Index: 1.588

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylic acid and derivatives